Cas no 2275217-85-9 (1-(2-Chloropyrimidine-5-carbonyl)-1,4-diazepane)

• Product Name: 1-(2-Chloropyrimidine-5-carbonyl)-1,4-diazepane
• CAS No: 2275217-85-9
• MF: C₁₀H₁₃ClN₄O
• MW: 240.689420461655
• CID: 5619925
• PubChem ID: 165753978
• Update Time: 2025-09-25

1-(2-Chloropyrimidine-5-carbonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• EN300-28317756
• 2275217-85-9
• 1-(2-chloropyrimidine-5-carbonyl)-1,4-diazepane
• 1-(2-Chloropyrimidine-5-carbonyl)-1,4-diazepane

• Inchi： 1S/C10H13ClN4O/c11-10-13-6-8(7-14-10)9(16)15-4-1-2-12-3-5-15/h6-7,12H,1-5H2
• InChI Key： CIJKDOFGWLNQAB-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)C(N1CCNCCC1)=O

Computed Properties

• Exact Mass: 240.0777887g/mol
• Monoisotopic Mass: 240.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.1Ų